Cas no 114832-72-3 (4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-)

4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo- structure
114832-72-3 structure
Product Name:4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-
CAS No:114832-72-3
MF:C6H8N2O5
MW:188.138121604919
CID:164064
PubChem ID:130764
Update Time:2025-04-19

4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pyrimidinedicarboxylicacid, hexahydro-2-oxo-
    • 2-oxo-1,2,3,6-tetrahydropyrimidine-4,6-dicarboxylate
    • 2-oxo-1,3-diazinane-4,6-dicarboxylic acid
    • 2-oxohexahydropyrimidine-4,6-dicarboxylic acid
    • HDDP
    • SCHEMBL10479155
    • 4,6-Pyrimidinedicarboxylic acid, hexahydro-2-oxo-
    • DTXSID30921512
    • 2-Hydroxy-1,4,5,6-tetrahydropyrimidine-4,6-dicarboxylic acid
    • 114832-72-3
    • Inchi: 1S/C6H8N2O5/c9-4(10)2-1-3(5(11)12)8-6(13)7-2/h2-3H,1H2,(H,9,10)(H,11,12)(H2,7,8,13)
    • InChI Key: MTYSRYDOSXNPKP-UHFFFAOYSA-N
    • SMILES: OC(C1CC(C(=O)O)NC(N1)=O)=O

Computed Properties

  • Exact Mass: 188.04334
  • Monoisotopic Mass: 188.04332136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 115.73
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